Cas no 878724-60-8 (1-(4-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-3-methoxyphenyl)ethan-1-one)

• Product Name: 1-(4-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-3-methoxyphenyl)ethan-1-one
• CAS No: 878724-60-8
• MF: C₂₃H₃₀N₂O₅
• MW: 414.494706630707
• CID: 5906296
• PubChem ID: 6493504
• Update Time: 2025-05-30

1-(4-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{2-hydroxy-3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy}-3-methoxyphenyl)ethanone
• Ethanone, 1-[4-[2-hydroxy-3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]-3-methoxyphenyl]-
• 1-[4-[2-hydroxy-3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy]-3-methoxyphenyl]ethanone
• Z31335376
• 1-(4-{2-hydroxy-3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy}-3-methoxyphenyl)ethan-1-one
• AP-124/43383652
• AKOS016315707
• 1-(4-(2-hydroxy-3-(4-(4-methoxyphenyl)piperazin-1-yl)propoxy)-3-methoxyphenyl)ethanone
• AKOS000745961
• 878724-60-8
• F3230-0182
• 1-(4-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-3-methoxyphenyl)ethan-1-one

• Inchi： 1S/C23H30N2O5/c1-17(26)18-4-9-22(23(14-18)29-3)30-16-20(27)15-24-10-12-25(13-11-24)19-5-7-21(28-2)8-6-19/h4-9,14,20,27H,10-13,15-16H2,1-3H3
• InChI Key： PKLCAJDQACFZNN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCC(O)CN2CCN(C3=CC=C(OC)C=C3)CC2)C(OC)=C1)C

Computed Properties

• Exact Mass: 414.21547206g/mol
• Monoisotopic Mass: 414.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 606.7±55.0 °C(Predicted)
• pka: 13.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-3-methoxyphenyl)ethan-1-one

CAS No. 878724-60-8: A Comprehensive Overview of 1-(4-{2-hydroxy-3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy}-3-methoxyphenyl)ethan-1-one

1-(4-{2-hydroxy-3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy}-3-methoxyphenyl)ethan-1-one (CAS No. 878724-60-8) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of functional groups, including a piperazine ring system, methoxy-substituted aromatic moieties, and a hydroxylated propoxy chain, which collectively contribute to its potential pharmacological profile. The compound’s architecture aligns with modern drug design principles, particularly in the development of agents targeting G protein-coupled receptors (GPCRs) and enzyme modulation pathways.

The core structure of this compound includes a piperazine scaffold (a six-membered heterocyclic ring with two nitrogen atoms) substituted at position 1 by a 4-methoxyphenyl group. This aromatic moiety is known to enhance lipophilicity and metabolic stability in drug candidates. The propoxy linker connecting the piperazine ring to the central phenolic core introduces flexibility while maintaining stereochemical constraints critical for receptor binding selectivity. Notably, the presence of a hydroxyl group on the propoxy chain may facilitate hydrogen bonding interactions with target proteins, a feature commonly observed in high-affinity ligands.

In recent years, compounds bearing similar structural motifs have demonstrated activity in preclinical models of neurological disorders and metabolic diseases. For instance, piperazine-based derivatives are frequently explored as modulators of serotonin (5-HT) receptors due to their ability to cross the blood-brain barrier and exert central nervous system effects. The methoxyphenol subunit in this molecule may also play a role in redox regulation or antioxidant activity, as methoxylated phenols are known to scavenge free radicals and mitigate oxidative stress—a key factor in neurodegenerative diseases such as Parkinson’s and Alzheimer’s.

Synthetic approaches to this compound typically involve multi-step organic reactions, including nucleophilic substitution at the piperazine ring and selective etherification reactions for the propoxy linkage formation. Advanced techniques such as microwave-assisted synthesis or catalytic hydrogenation have been employed to improve yield and stereoselectivity during large-scale production. The integration of green chemistry principles has also been emphasized in recent studies to minimize environmental impact while maintaining cost-effectiveness.

Bioavailability studies on related analogs suggest that structural modifications like the methylation pattern observed here can significantly influence pharmacokinetic properties. The dual methylation at both aromatic rings (one on the piperazine-bound phenyl group and another on the central phenolic core) likely enhances metabolic resistance by reducing susceptibility to cytochrome P450-mediated oxidation—a common pathway for drug degradation.

Ongoing research into this class of compounds is exploring their potential as dual-action agents capable of simultaneously modulating multiple biological targets. For example, preliminary data from 2023 indicate that certain derivatives exhibit dual inhibition of monoamine oxidase (MAO) isoforms while activating peroxisome proliferator-activated receptors (PPARs), suggesting applications in treating comorbid conditions like depression with metabolic syndrome.

The structural diversity enabled by this scaffold also makes it an attractive platform for fragment-based drug discovery initiatives. Computational modeling studies using molecular docking algorithms have identified several promising binding modes against serotonin transporter proteins and adenosine receptors—targets implicated in psychiatric disorders and cardiovascular diseases.

In academic literature published within the last two years, researchers have highlighted the importance of stereochemical control during synthesis when developing enantiomerically pure forms of such compounds. Chiral resolution techniques combined with asymmetric catalysis are being actively investigated to optimize therapeutic efficacy while minimizing off-target effects.

The integration of this molecule into combinatorial chemistry libraries further expands its utility in high-throughput screening campaigns aimed at discovering novel therapeutics for unmet medical needs. Its modular architecture allows for systematic variation of substituents at multiple positions without compromising overall scaffold integrity—a critical advantage in lead optimization phases.

In conclusion, CAS No. 878724-60-8 represents an innovative chemical entity with broad implications across various therapeutic areas due to its versatile structure and tunable physicochemical properties. Continued exploration through interdisciplinary collaborations between synthetic chemists, computational biologists, and clinical researchers will undoubtedly uncover new applications for this promising scaffold.